Cas no 1593201-17-2 (Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 1593201-17-2
• MF: C₁₃H₁₈BrNO₃
• MW: 316.190923213959
• CID: 4490289
• PubChem ID: 58479282
• Update Time: 2025-05-25

Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-[2-(4-bromophenoxy)ethyl]carbamate
• tert-Butyl [2-(4-bromophenoxy)ethyl]carbamate
• tert-butylN-[2-(4-bromophenoxy)ethyl]carbamate
• 1-(Boc-amino)-2-(4-bromophenoxy)ethane
• BS-35124
• EN300-6764526
• Tert-butyl (2-(4-bromophenoxy)ethyl)carbamate
• DB-173338
• SCHEMBL12227490
• 1593201-17-2

• Inchi： 1S/C13H18BrNO3/c1-13(2,3)18-12(16)15-8-9-17-11-6-4-10(14)5-7-11/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key： PQRSEALCCLJIHJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCOC1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 315.04701Da
• Monoisotopic Mass: 315.04701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester

Comprehensive Analysis of Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester (CAS No. 1593201-17-2)

In the realm of organic chemistry and pharmaceutical intermediates, Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester (CAS No. 1593201-17-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to as a tert-butyl carbamate derivative, features a 4-bromophenoxy moiety, which is pivotal in modulating its reactivity and functionality. Researchers and industry professionals are increasingly exploring its role in drug discovery, peptide synthesis, and material science, aligning with the growing demand for innovative chemical building blocks.

The molecular structure of Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester incorporates a carbamate group protected by a tert-butyl ester, a design choice that enhances stability during synthetic processes. This characteristic makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), where protecting groups are essential to prevent unwanted side reactions. Recent studies highlight its utility in constructing bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation, topics frequently searched by professionals in medicinal chemistry.

From an industrial perspective, the compound’s brominated aromatic component offers versatility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are cornerstone techniques in modern organic synthesis. This aligns with the surge in interest around Pd-catalyzed reactions and green chemistry, as researchers seek sustainable methods to reduce waste and improve efficiency. The 4-bromophenoxy segment also opens doors to fluorescence labeling applications, a hot topic in bioconjugation and diagnostic imaging.

In the context of drug development, Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester serves as a precursor for prodrug formulations, where the tert-butyloxycarbonyl (Boc) group can be selectively cleaved under mild acidic conditions. This property is critical for designing targeted therapeutics, a field gaining traction due to advancements in precision medicine. Additionally, its lipophilicity and membrane permeability are often discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

Environmental and safety considerations are equally paramount. While the compound is not classified as hazardous, its bromine content necessitates careful handling to avoid unnecessary exposure. This resonates with the broader industry shift toward sustainable chemical practices, a subject frequently queried in ESG (Environmental, Social, and Governance)-related searches. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, reflecting the emphasis on quality control in chemical manufacturing.

In summary, Carbamic acid, N-[2-(4-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester (CAS No. 1593201-17-2) exemplifies the intersection of structural ingenuity and practical utility in synthetic chemistry. Its applications span pharmaceuticals, materials science, and biotechnology, addressing contemporary challenges in molecular design and process optimization. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.